Cas no 1805187-95-4 (3-Bromo-2-cyano-6-methoxyphenylacetic acid)

3-Bromo-2-cyano-6-methoxyphenylacetic acid is a versatile synthetic intermediate used in organic and medicinal chemistry. Its key structural features—a bromo substituent, cyano group, and methoxy moiety—make it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The bromine atom facilitates further functionalization via cross-coupling reactions, while the cyano group offers reactivity for nucleophilic additions or hydrolysis. The methoxy group enhances solubility and influences electronic properties, aiding in fine-tuning reactivity. This compound is particularly useful in the synthesis of heterocycles and bioactive derivatives, serving as a building block for drug discovery and material science applications. Its stability and well-defined reactivity profile ensure consistent performance in synthetic workflows.

3-Bromo-2-cyano-6-methoxyphenylacetic acid structure

1805187-95-4 structure

Product Name:3-Bromo-2-cyano-6-methoxyphenylacetic acid

CAS No:1805187-95-4

MF:C₁₀H₈BrNO₃

MW:270.07942199707

CID:4971838

Update Time:2025-10-12

3-Bromo-2-cyano-6-methoxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-cyano-6-methoxyphenylacetic acid
- 2-(3-bromo-2-cyano-6-methoxyphenyl)acetic acid
- Inchi： 1S/C10H8BrNO3/c1-15-9-3-2-8(11)7(5-12)6(9)4-10(13)14/h2-3H,4H2,1H3,(H,13,14)
- InChI Key： OMZMOSHDYBURRP-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1C#N)CC(=O)O)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 286
XLogP3: 1.8
Topological Polar Surface Area: 70.3

3-Bromo-2-cyano-6-methoxyphenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013023930-1g	3-Bromo-2-cyano-6-methoxyphenylacetic acid	1805187-95-4	97%	1g	1,549.60 USD	2021-06-24

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Additional information on 3-Bromo-2-cyano-6-methoxyphenylacetic acid

3-Bromo-2-cyano-6-methoxyphenylacetic acid (CAS No. 1805187-95-4)

The compound 3-Bromo-2-cyano-6-methoxyphenylacetic acid (CAS No. 1805187-95-4) is a biologically active organic molecule with significant potential in the field of medicinal chemistry and pharmacology. This compound belongs to the class of phenylacetic acids, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The structure of 3-Bromo-2-cyano-6-methoxyphenylacetic acid consists of a phenyl ring substituted with bromine at position 3, a cyano group at position 2, and a methoxy group at position 6, along with an acetic acid side chain. These substituents contribute to the compound's unique chemical properties and biological functions.

Recent studies have highlighted the importance of 3-Bromo-2-cyano-6-methoxyphenylacetic acid in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. For instance, researchers have explored its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. The bromine and cyano groups in the molecule play a critical role in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for drug efficacy.

In addition to its pharmacological applications, 3-Bromo-2-cyano-6-methoxyphenylacetic acid has also been studied for its role in enzyme inhibition and receptor modulation. For example, it has been shown to inhibit histone deacetylases (HDACs), which are enzymes associated with gene regulation and epigenetic modifications. This property makes it a promising candidate for the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of 3-Bromo-2-cyano-6-methoxyphenylacetic acid involves a series of multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. Researchers have optimized these synthetic pathways to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical and clinical studies.

Moreover, 3-Bromo-2-cyano-6-methoxyphenylacetic acid has been investigated for its potential as a lead compound in drug design. By modifying its substituents or incorporating additional functional groups, scientists can create derivatives with enhanced biological activity or improved pharmacokinetic profiles. This approach has led to the development of several analogs that are currently under evaluation for their therapeutic potential.

In terms of toxicity and safety profiles, 3-Bromo-2-cyano-6-methoxyphenylacetic acid has undergone preliminary toxicological assessments to determine its safety for use in humans. These studies have indicated that the compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further development.

Overall, 3-Bromo-2-cyano-6-methoxyphenylacetic acid represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique chemical structure, combined with its promising biological activities, positions it as a key molecule in the ongoing quest for innovative drugs to treat various diseases.